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Compound of Interest

Compound Name:
2-Bromo-5-

(methylsulfonyl)pyridine

Cat. No.: B1277463 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended as a technical guide for trained professionals in a

laboratory setting. A comprehensive Safety Data Sheet (SDS) for 2-Bromo-5-
(methylsulfonyl)pyridine (CAS No. 343262-51-1) was not publicly available at the time of

writing. The information herein is compiled from supplier product pages, data from structurally

similar compounds, and general principles of laboratory safety. It is not a substitute for a

manufacturer-provided SDS. A thorough risk assessment should be conducted before handling

this chemical.
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Identifier Value

Chemical Name 2-Bromo-5-(methylsulfonyl)pyridine

Synonyms
2-Bromo-5-(methanesulfonyl)pyridine, 5-

Methylsulfonyl-2-bromopyridine

CAS Number 343262-51-1[1]

Molecular Formula C₆H₆BrNO₂S[1]

Molecular Weight 236.09 g/mol [1]

Structure

alt text

Hazard Identification
This compound is classified as hazardous. The primary known hazard is acute oral toxicity.[2]

GHS Classification:

Hazard Class Category

Acute Toxicity, Oral Category 4

GHS Label Elements:

Pictogram Signal Word Hazard Statement

Warning H302: Harmful if swallowed[2]

Potential Hazards (inferred from related compounds):

Skin Irritation: Similar brominated and sulfonyl-containing aromatic compounds can cause

skin irritation.
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Eye Irritation: May cause serious eye irritation.

Respiratory Tract Irritation: Inhalation of dust may cause respiratory irritation.

First-Aid Measures
Immediate medical attention is recommended in case of exposure.

Exposure Route First-Aid Protocol

Ingestion

If swallowed, call a poison control center or

doctor immediately for treatment advice. Have

the person sip a glass of water if able to

swallow. Do not induce vomiting unless told to

do so by a poison control center or doctor. Do

not give anything by mouth to an unconscious

person.

Inhalation

Move the person to fresh air. If the person is not

breathing, call 911 or an ambulance, then give

artificial respiration, preferably by mouth-to-

mouth, if possible. Call a poison control center

or doctor for further treatment advice.

Skin Contact

Take off contaminated clothing. Rinse skin

immediately with plenty of water for 15-20

minutes. Call a poison control center or doctor

for treatment advice.

Eye Contact

Hold eye open and rinse slowly and gently with

water for 15-20 minutes. Remove contact

lenses, if present, after the first 5 minutes, then

continue rinsing the eye. Call a poison control

center or doctor for treatment advice.

Fire-Fighting Measures
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Parameter Information

Extinguishing Media
Use water spray, alcohol-resistant foam, dry

chemical, or carbon dioxide.

Specific Hazards

Emits toxic fumes under fire conditions,

including carbon oxides, nitrogen oxides, sulfur

oxides, and hydrogen bromide.

Fire-Fighting Equipment
Wear a self-contained breathing apparatus

(SCBA) and full protective gear.

Accidental Release Measures
Step Protocol

Personal Precautions

Wear appropriate personal protective equipment

(PPE), including chemical-resistant gloves,

safety goggles, and a lab coat. For larger spills

or in enclosed spaces, a respirator may be

necessary. Ensure adequate ventilation.

Containment
Sweep up the spilled solid material, avoiding

dust generation.

Clean-up
Place the collected material into a sealed,

labeled container for hazardous waste disposal.

Environmental Precautions
Prevent the material from entering drains or

waterways.

Handling and Storage
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Aspect Protocol

Handling

Handle in a well-ventilated area, preferably in a

chemical fume hood. Avoid contact with skin,

eyes, and clothing. Do not breathe dust. Wash

hands thoroughly after handling.

Storage

Store in a tightly closed container in a cool, dry,

and well-ventilated area. Keep away from

incompatible materials such as strong oxidizing

agents.

Exposure Controls and Personal Protection
Control Specification

Engineering Controls

Work in a chemical fume hood. Ensure eyewash

stations and safety showers are readily

accessible.

Eye/Face Protection Wear chemical safety goggles or a face shield.

Skin Protection
Wear chemical-resistant gloves (e.g., nitrile

rubber) and a lab coat.

Respiratory Protection

If dust is generated and engineering controls are

not sufficient, use a NIOSH-approved particulate

respirator.

Physical and Chemical Properties
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Property Value

Appearance Solid (form may vary)

Odor No data available

Melting Point No data available

Boiling Point No data available

Solubility No data available

Flash Point Not applicable (combustible solid)[2]

Stability and Reactivity
Parameter Information

Reactivity No specific data available.

Chemical Stability Stable under recommended storage conditions.

Incompatible Materials Strong oxidizing agents.

Hazardous Decomposition Products
Carbon oxides, nitrogen oxides, sulfur oxides,

hydrogen bromide.

Toxicological Information
Endpoint Value

Acute Oral Toxicity Category 4 (Harmful if swallowed)[2]

Acute Dermal Toxicity No data available

Acute Inhalation Toxicity No data available

Skin Corrosion/Irritation No data available

Serious Eye Damage/Irritation No data available

Carcinogenicity No data available
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Disposal Considerations
Dispose of this chemical and its container in accordance with all applicable local, state, and

federal regulations. Do not allow it to enter the sewer system.

Experimental Protocols
Note: No specific experimental protocols involving 2-Bromo-5-(methylsulfonyl)pyridine were

found in the publicly available literature. The following are general best-practice protocols for

handling a hazardous solid chemical in a research setting.

Protocol 1: Weighing and Dispensing

Preparation:

Ensure the chemical fume hood is operational and the work area is clean and uncluttered.

Don the appropriate PPE: lab coat, chemical safety goggles, and nitrile gloves.

Designate a specific area within the fume hood for weighing.

Procedure:

Place a calibrated analytical balance inside the fume hood.

Use a clean, tared weigh boat or container.

Carefully open the stock container of 2-Bromo-5-(methylsulfonyl)pyridine.

Using a clean spatula, transfer the desired amount of the solid to the weigh boat. Avoid

generating dust.

Securely close the stock container.

Record the weight and proceed with the experimental use of the weighed compound.

Clean-up:
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Carefully clean the spatula and any contaminated surfaces within the fume hood with an

appropriate solvent and then soap and water.

Dispose of any contaminated materials (e.g., weigh boat, gloves) in the designated

hazardous waste container.

Wash hands thoroughly after completing the task.

Visualizations

Initial Actions Assessment & PPE Containment & Cleanup Follow-Up

Chemical Spill Occurs Alert others in the area Evacuate immediate area if necessary Assess the spill
(size, substance, hazards)

Don appropriate PPE
(gloves, goggles, lab coat, etc.)

Contain the spill
(use absorbent material for liquids,

cover solids to prevent dust)

Clean up the spill
(follow specific procedures)

Place waste in a labeled,
sealed hazardous waste container

Decontaminate the area
and affected equipment

Report the incident
to supervisor/safety officer Restock spill kit

Click to download full resolution via product page

Caption: General workflow for responding to a chemical spill in a laboratory setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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